Cas no 1257997-61-7 (2,3-dihydro-2-methoxy-7-nitro-1H-Isoindol-1-one)

• Product Name: 2,3-dihydro-2-methoxy-7-nitro-1H-Isoindol-1-one
• CAS No: 1257997-61-7
• MF: C₉H₈N₂O₄
• MW: 208.170822143555
• CID: 1103387
• PubChem ID: 67255072
• Update Time: 2025-04-20

2,3-dihydro-2-methoxy-7-nitro-1H-Isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-2-methoxy-7-nitro-1H-Isoindol-1-one
• DB-408577
• SCHEMBL2033466
• 7-nitro-2-methoxy-2,3-dihydro-1H-isoindol-1-one
• VZYSXKLKXWXDAD-UHFFFAOYSA-N
• 1257997-61-7

• Inchi： 1S/C9H8N2O4/c1-15-10-5-6-3-2-4-7(11(13)14)8(6)9(10)12/h2-4H,5H2,1H3
• InChI Key： VZYSXKLKXWXDAD-UHFFFAOYSA-N
• SMILES： O(C)N1C(C2C(=CC=CC=2C1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 208.04840674g/mol
• Monoisotopic Mass: 208.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.4Ų